Cas no 332114-23-5 (<br>2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(3-nitro-phenyl)-ace tamide)

2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(3-nitro-phenyl)-acetamide is a heterocyclic compound featuring a [1,3,4]oxadiazole core substituted with a 2-bromophenyl group and a thioether-linked acetamide moiety bearing a 3-nitrophenyl substituent. This structure suggests potential utility in medicinal chemistry and agrochemical research, particularly as a scaffold for designing enzyme inhibitors or bioactive agents due to the presence of electrophilic (bromo, nitro) and hydrogen-bonding (amide, oxadiazole) functionalities. The compound’s synthetic versatility allows for further derivatization, enabling structure-activity relationship studies. Its well-defined molecular architecture may contribute to selective interactions with biological targets, making it a candidate for exploratory pharmacological or pesticidal applications.
<br>2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(3-nitro-phenyl)-ace tamide structure
332114-23-5 structure
Product Name:<br>2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(3-nitro-phenyl)-ace tamide
CAS No:332114-23-5
MF:C16H11BrN4O4S
MW:435.251940965652
CID:3070144
PubChem ID:1115850
Update Time:2025-10-30

<br>2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(3-nitro-phenyl)-ace tamide Chemical and Physical Properties

Names and Identifiers

    • <br>2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(3-nitro-phenyl)-ace tamide
    • 332114-23-5
    • 2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(3-nitro-phenyl)-acetamide
    • 2-{[5-(2-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-{3-nitrophenyl}acetamide
    • AG-690/13701938
    • AKOS000566767
    • 2-((5-(2-Bromophenyl)-1,3,4-oxadiazol-2-yl)thio)-N-(3-nitrophenyl)acetamide
    • MDL: MFCD01817826
    • Inchi: 1S/C16H11BrN4O4S/c17-13-7-2-1-6-12(13)15-19-20-16(25-15)26-9-14(22)18-10-4-3-5-11(8-10)21(23)24/h1-8H,9H2,(H,18,22)
    • InChI Key: UXKKCDZNLVDBGJ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1C1=NN=C(O1)SCC(NC1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 433.96844Da
  • Monoisotopic Mass: 433.96844Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 509
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 139Ų

<br>2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(3-nitro-phenyl)-ace tamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM517471-1g
2-((5-(2-Bromophenyl)-1,3,4-oxadiazol-2-yl)thio)-N-(3-nitrophenyl)acetamide
332114-23-5 97%
1g
$291 2023-02-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1676205-5g
2-((5-(2-Bromophenyl)-1,3,4-oxadiazol-2-yl)thio)-N-(3-nitrophenyl)acetamide
332114-23-5 98%
5g
¥13734.00 2024-05-18

Additional information on <br>2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(3-nitro-phenyl)-ace tamide

Professional Introduction to Compound with CAS No. 332114-23-5 and Product Name: 2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(3-nitro-phenyl)-ace tamide

Compound with the CAS number 332114-23-5 and the product name 2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(3-nitro-phenyl)-ace tamide represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of heterocyclic sulfonamides that have garnered considerable attention due to their diverse pharmacological properties and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a brominated phenyl ring, an oxadiazole core, and a nitro-substituted phenyl group, which collectively contribute to its unique chemical and biological characteristics.

The bromo-phenyl moiety in the compound's structure is particularly noteworthy. Bromine atoms are known to enhance the lipophilicity of molecules, which can improve their ability to cross biological membranes. This property is especially valuable in drug design, as it can facilitate better absorption and distribution within the body. Additionally, the presence of bromine can influence the electronic properties of the molecule, making it more susceptible to interactions with biological targets such as enzymes and receptors.

The central [1,3,4]oxadiazole ring is another critical component of this compound. Oxadiazole derivatives have been extensively studied for their potential antimicrobial, anti-inflammatory, and anticancer activities. The oxadiazole core provides a stable scaffold that can be modified to enhance specific biological activities. In this particular compound, the oxadiazole ring is linked to a sulfonamido group via a sulfur atom, which introduces additional reactivity and potential for further derivatization.

The nitro-substituted phenyl group at the N-position of the sulfonamide moiety adds another layer of complexity to the molecule's pharmacological profile. Nitro groups are well-known for their ability to act as pharmacophores in various drug molecules. They can participate in hydrogen bonding interactions, influence electronic distributions across the molecule, and even undergo reduction to form amine derivatives, which can alter the compound's biological activity. The presence of a nitro group in this context suggests that the compound may exhibit potent effects on target proteins or enzymes through redox-sensitive mechanisms.

Recent research has highlighted the importance of sulfonamide derivatives in medicinal chemistry due to their broad spectrum of biological activities. Sulfonamides are known for their ability to inhibit enzymes such as dihydropteroate synthase (DHPS), which is crucial in bacterial folate metabolism. Additionally, sulfonamides have shown promise in treating various inflammatory and autoimmune disorders by modulating cytokine production and immune cell function. The compound under discussion combines these features with other bioactive moieties, making it a promising candidate for further investigation.

The synthesis of 2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(3-nitro-phenyl)-ace tamide involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the bromo group into the phenyl ring typically involves electrophilic aromatic substitution reactions using brominating agents such as bromine or N-bromosuccinimide (NBS). The subsequent formation of the oxadiazole ring is achieved through cyclocondensation reactions between appropriate precursors under thermal or acidic conditions.

The connection between the oxadiazole ring and the sulfonamide group is facilitated by nucleophilic substitution reactions where a thiolate anion reacts with an appropriate sulfonyl chloride or sulfonyl azide derivative. Finally, the introduction of the nitro group into the phenyl ring is typically accomplished using nitration reagents such as nitric acid or a mixture of sulfuric acid and nitric acid (nitrating mixture). Each step in this synthesis must be carefully optimized to ensure high yield and purity of the final product.

From a computational chemistry perspective, understanding the three-dimensional structure of this compound is essential for predicting its biological activity. Molecular modeling techniques such as density functional theory (DFT) calculations can provide insights into how different parts of the molecule interact with biological targets at an atomic level. These studies can help identify key binding residues on target proteins or enzymes and guide modifications that could enhance potency or selectivity.

In vitro studies have begun to explore the potential applications of this compound in various therapeutic areas. Initial experiments have shown promising results in inhibiting certain enzymes associated with inflammation and cancer progression. For instance, preliminary data suggest that this compound may interfere with key signaling pathways involved in tumor growth and metastasis by modulating enzyme activity or protein-protein interactions.

The pharmacokinetic properties of 2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(3-nitro-phenyl)-ace tamide are also being evaluated to determine its suitability for clinical development. Parameters such as solubility, stability in biological fluids, metabolic clearance rates, and distribution across different tissues are critical factors that need to be assessed before moving into human trials. These studies help ensure that any potential drug candidate will be both effective and safe for therapeutic use.

Future research directions may include exploring structural analogs derived from this compound to identify more potent or selective derivatives. By systematically modifying different parts of the molecule—such as replacing substituents on rings or altering bond lengths—scientists can fine-tune its pharmacological profile for specific applications.

The integration of machine learning algorithms into drug discovery processes has also shown great promise for accelerating development timelines while reducing costs associated with traditional methods like high-throughput screening (HTS). These computational tools can predict how different chemical modifications might affect biological activity based on large datasets containing known drug structures and their corresponding effects on target proteins or enzymes.

In conclusion,2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(3-nitro-phenyl)-ace tamide represents an exciting development in medicinal chemistry with significant potential for therapeutic applications across multiple disease areas including cancer treatment,inflammation,and infectious diseases,pharmacology research continues,this compound will likely play an important role helping researchers understand complex biological systems better while developing novel treatments that improve patient outcomes worldwide.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen